Cas no 251442-64-5 (q-Defensin 1 (Macaca mulatta)(9CI))

• Product Name: q-Defensin 1 (Macaca mulatta)(9CI)
• CAS No: 251442-64-5
• MF: C₈₂H₁₃₇N₃₃O₁₉S₆
• MW: 2081.56488585472
• CID: 283182
• PubChem ID: 16130642
• Update Time: 2025-04-19

q-Defensin 1 (Macaca mulatta)(9CI) Chemical and Physical Properties

Names and Identifiers

• q-Defensin 1 (Macaca mulatta)(9CI)
• 14)-tris(disulfide)
• 16),(9&reg
• 18),(7&reg
• 3: PN: WO0068265 SEQID: 1 claimedprotein
• Cyclo(L-arginyl-L-arginylglycyl-L-valyl-L-cysteinyl-L-arginyl-L-cysteinyl-L-isoleucyl-L-cysteinyl-L-threonyl-L-arginylglycyl-L-phenylalanyl-L-cysteinyl-L-arginyl-L-cysteinyl-L-leucyl-L-cysteinyl),cyclic (5&reg
• q-Defensin RTD 1
• Rhesus q-defensin 1
• Cyclic-(GVCRCICTRGFCRCLCRR)
• 1-[3-[benzyl-tetrakis(3-guanidinopropyl)-[(1R)-1-hydroxyethyl]-isobutyl-isopropyl-[(1S)-1-methylpropyl]-octadecaoxo-[?]yl]propyl]guanidine
• .theta.-Defensin 1
• BDBM50236198
• theta-Defensin 1
• RTD-1
• theta-Defensin RTD-1
• DTXSID60179822
• CHEMBL4073105
• 251442-64-5
• oRTD-1

• Inchi： 1S/C82H137N33O19S6/c1-8-41(6)60-76(133)112-56-38-140-136-34-52(110-68(125)50(30-43-17-10-9-11-18-43)100-57(117)31-98-63(120)45(20-13-25-94-79(85)86)105-77(134)61(42(7)116)115-74(56)131)70(127)103-47(22-15-27-96-81(89)90)65(122)107-53-35-137-139-37-55(73(130)114-60)108-66(123)48(23-16-28-97-82(91)92)104-71(128)54-36-138-135-33-51(109-67(124)49(29-39(2)3)106-72(53)129)69(126)102-46(21-14-26-95-80(87)88)64(121)101-44(19-12-24-93-78(83)84)62(119)99-32-58(118)113-59(40(4)5)75(132)111-54/h9-11,17-18,39-42,44-56,59-61,116H,8,12-16,19-38H2,1-7H3,(H,98,120)(H,99,119)(H,100,117)(H,101,121)(H,102,126)(H,103,127)(H,104,128)(H,105,134)(H,106,129)(H,107,122)(H,108,123)(H,109,124)(H,110,125)(H,111,132)(H,112,133)(H,113,118)(H,114,130)(H,115,131)(H4,83,84,93)(H4,85,86,94)(H4,87,88,95)(H4,89,90,96)(H4,91,92,97)/t41-,42+,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,59-,60-,61-/m0/s1
• InChI Key： BEOLWJVNPROZQJ-AQSKNYQYSA-N
• SMILES： S1C[C@H]2C(N[C@H](C(N[C@@H]3C(N[C@H](C(N[C@H](C(NCC(N[C@@H](CC4C=CC=CC=4)C(N[C@@H](CSSC3)C(N[C@H](C(N[C@@H](CS1)C(N[C@H](C(N[C@H]1CSSC[C@@H](C(N[C@H](C(N2)=O)CCCNC(=N)N)=O)NC([C@H](C(C)C)NC(CNC([C@H](CCCNC(=N)N)NC([C@H](CCCNC(=N)N)NC1=O)=O)=O)=O)=O)=O)CC(C)C)=O)=O)CCCNC(=N)N)=O)=O)=O)=O)CCCNC(=N)N)=O)[C@@H](C)O)=O)=O)[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 2079.9092763g/mol
• Monoisotopic Mass: 2079.9092763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 140
• Rotatable Bond Count: 33
• Complexity: 4300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 1010Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides